Cas no 72632-82-7 (4-amino-3-carbamoyl-1,2-thiazole-5-carboxylic acid)

• Product Name: 4-amino-3-carbamoyl-1,2-thiazole-5-carboxylic acid
• CAS No: 72632-82-7
• MF: C₅H₅N₃O₃S
• MW: 187.176499128342
• MDL: MFCD01242691
• CID: 5226164
• PubChem ID: 12553625
• Update Time: 2026-03-07

4-amino-3-carbamoyl-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 4-amino-3-(aminocarbonyl)-
• 4-amino-3-carbamoyl-1,2-thiazole-5-carboxylic acid

• MDL： MFCD01242691
• Inchi： 1S/C5H5N3O3S/c6-1-2(4(7)9)8-12-3(1)5(10)11/h6H2,(H2,7,9)(H,10,11)
• InChI Key： ZEYBGKONYDPJKO-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(N)C(C(N)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-amino-3-carbamoyl-1,2-thiazole-5-carboxylic acid

4-Amino-3-Carbamoyl-1,2-Thiazole-5-Carboxylic Acid: A Comprehensive Overview

4-Amino-3-Carbamoyl-1,2-Thiazole-5-Carboxylic Acid, also known by its CAS Registry Number CAS No. 72632-82-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing one sulfur and one nitrogen atom. The substituents on the thiazole ring include an amino group at position 4, a carbamoyl group at position 3, and a carboxylic acid group at position 5. These functional groups contribute to the compound's unique chemical properties and reactivity.

The synthesis of 4-Amino-3-Carbamoyl-1,2-Thiazole-5-Carboxylic Acid involves a series of well-established organic reactions. The starting material is typically a thiazole derivative, which undergoes nucleophilic substitution or condensation reactions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of the process. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the thiazole ring system under mild conditions.

The biological activity of CAS No. 72632-82-7 has been a focal point of recent studies. Experimental data indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. In particular, its ability to inhibit pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) has been well-documented. These findings suggest that the compound could be developed into a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-Amino-3-Carbamoyl-1,2-Thiazole-5-Carboxylic Acid has shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve modulation of key signaling pathways such as the PI3K/AKT/mTOR pathway, which plays a critical role in cell survival and proliferation. Furthermore, the compound has been found to enhance the efficacy of existing chemotherapeutic agents through synergistic effects.

The pharmacokinetic properties of this compound are another area of active research. Studies in animal models have revealed that it exhibits moderate bioavailability following oral administration, with favorable absorption and distribution characteristics. However, its metabolic stability remains a challenge, as it undergoes rapid clearance via hepatic enzymes. To address this limitation, researchers are exploring strategies such as prodrug design and structural modifications to improve its pharmacokinetic profile.

From an industrial perspective, the production scale-up of CAS No. 72632-82-7 requires careful consideration of safety protocols and environmental regulations. The synthesis process involves hazardous chemicals such as sulfur-containing reagents and strong acids; therefore, stringent safety measures must be implemented to ensure worker protection and prevent environmental contamination. Moreover, waste management strategies are being developed to minimize the ecological footprint associated with large-scale manufacturing.

In conclusion, 4-Amino-3-Carbamoyl-1,2-Thiazole-5-Carboxylic Acid, or CAS No. 72632-82-7, represents a valuable addition to the arsenal of bioactive compounds with potential therapeutic applications. Its unique chemical structure endows it with diverse biological activities, making it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and optimize its pharmacokinetic properties, this compound holds promise for advancing novel treatments in areas such as inflammation and oncology.